1-Butyl-3-piperidinemethanol
Description
1-Butyl-3-piperidinemethanol is a piperidine derivative characterized by a butyl substituent at the 1-position of the piperidine ring and a hydroxymethyl (-CH2OH) group at the 3-position. Piperidine derivatives are widely studied for their diverse applications in medicinal chemistry, catalysis, and materials science.
Properties
CAS No. |
149442-05-7 |
|---|---|
Molecular Formula |
C10H21NO |
Molecular Weight |
171.28 g/mol |
IUPAC Name |
(1-butylpiperidin-3-yl)methanol |
InChI |
InChI=1S/C10H21NO/c1-2-3-6-11-7-4-5-10(8-11)9-12/h10,12H,2-9H2,1H3 |
InChI Key |
RTIOLVPUNMOYQY-UHFFFAOYSA-N |
Canonical SMILES |
CCCCN1CCCC(C1)CO |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Effects
Physicochemical Properties (Extrapolated)
| Property | This compound | 1-Benzyl-3-piperidinemethanol | (1-(Cyclopropylmethyl)piperidin-3-yl)methanol |
|---|---|---|---|
| Molecular Weight | ~185–200 g/mol | ~205–220 g/mol | ~170–180 g/mol |
| log P (Estimated) | 2.5–3.0 | 2.8–3.5 | 1.5–2.0 |
| Water Solubility | Moderate (~100–500 mg/L) | Low (<100 mg/L) | High (>500 mg/L) |
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